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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686

Technical Support Center: Enhancing
Prosulfuron Rainfastness

This guide provides researchers, scientists, and formulation development professionals with
technical information, troubleshooting advice, and standardized protocols for enhancing the
rainfastness of Prosulfuron-based herbicide formulations.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is rainfastness and why is it a critical factor for Prosulfuron formulations?

A: Rainfastness is the ability of a herbicide to resist being washed off a plant's foliage by rainfall
or irrigation.[1][2] For a post-emergence, systemic herbicide like Prosulfuron, which must be
absorbed by the leaves to be effective, this trait is critical.[3][4] If the active ingredient is
washed off before it can penetrate the leaf cuticle, its efficacy will be significantly reduced,
leading to poor weed control.[1][5] Loss of effectiveness is greatest when rainfall occurs within
24 hours of spraying.[1]

Q2: What are the primary factors that influence the rainfastness of my Prosulfuron
formulation?

A: Several factors interact to determine the rainfastness of a formulation:
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» Active Ingredient Properties: Prosulfuron's water solubility is highly dependent on pH, which
can affect how it behaves on the leaf surface.[6]

» Formulation Type: The inert ingredients and overall formulation type play a significant role.
Flowables (F) and suspension concentrates (SC) are generally more rainfast than wettable
powders (WP) or water-dispersible granules (WDG).[1]

o Adjuvants: The addition of adjuvants, particularly surfactants and stickers, is one of the most
effective ways to improve rainfastness.[2][7][8]

e Plant Surface Characteristics: The nature of the weed's leaf surface (e.g., waxy, hairy) can
inhibit spray droplet retention and spreading, making wash-off more likely.[9][10]

o Environmental Conditions: The intensity and volume of rainfall are crucial; a short, intense
downpour can be more detrimental than a long, light drizzle.[1] Temperature and humidity
also affect the drying time and absorption rate of the herbicide.[5][11]

Q3: How do | select the appropriate adjuvant to improve the rainfastness of Prosulfuron?

A: Selecting the right adjuvant is key to maximizing performance. Adjuvants are broadly
categorized as activators, which enhance herbicide activity, and utility modifiers.[8] For
improving rainfastness, activator adjuvants are most relevant. The choice depends on the
specific formulation, target weed species, and environmental conditions.

Q4: My Prosulfuron formulation shows poor efficacy even after a short, light rain. What is the
likely cause?

A: This issue can stem from several factors beyond just the rain event itself:

« Insufficient Rain-Free Period: Even a light rain can wash off a significant amount of
unprotected active ingredient if it occurs too soon after application, before the Prosulfuron
has had time to penetrate the leaf surface.[11][12]

e Sub-optimal Adjuvant System: The formulation may lack an effective sticker or penetrant. A
simple non-ionic surfactant might improve spreading but may not provide sufficient adhesion
to resist wash-off.[13][14]
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o Weed Stress: Plants under stress from drought or extreme temperatures may have thicker
leaf cuticles, slowing herbicide absorption and making the formulation more susceptible to
wash-off for a longer period.[10]

o Poor Application Coverage: If the initial spray coverage is poor, the effective dose on the leaf
surface is already reduced, and any wash-off will have a more pronounced negative effect.

Q5: What is the functional difference between a "surfactant” and a "sticker" adjuvant?
A: While both can improve performance, they have different primary functions.

o Surfactants (Surface Active Agents) work by reducing the surface tension of spray droplets.
[9][13] This allows the droplets to spread out over a larger area of the waxy leaf surface
rather than beading up, which improves coverage and promotes absorption.[14][15]

» Stickers (also called deposit builders or filming agents) are adjuvants designed to increase
the physical adhesion of the spray deposit to the leaf surface.[2][16] They form a film or
sticky layer that physically holds the herbicide in place, making it more resistant to being
washed off by rain.[15] Some adjuvants may have both properties.

Section 2: Troubleshooting Guide for Poor
Rainfastness

Issue: Inconsistent or poor weed control with Prosulfuron formulations following a rainfall
event. Use this guide to diagnose potential causes.
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Step

Diagnostic
Question

Potential Cause

Recommended
Action

Verify Rain-Free
Interval

Did rainfall occur
before the formulation
could dry and be
absorbed?

The required rain-free
period depends
heavily on the
formulation and
adjuvants used.
Traditional
formulations may
need 6-12 hours,
while advanced
formulations with
specific adjuvants
might be rainfast in as

little as 30-60 minutes.

[1]

Evaluate Adjuvant

System

Was an appropriate
adjuvant used at the

correct concentration?

A lack of a sticker or a
highly effective
penetrant (like an
MSO or organo-
silicone) can leave the
formulation
vulnerable.[9][13]
Verify that the
adjuvant type and rate
are optimized for
Prosulfuron and the

target weed.

Assess Environmental

Conditions

Were weeds actively
growing? Were
conditions cool or
extremely hot and dry

at the time of

Stressed plants have
reduced metabolic
activity and thicker
cuticles, which slows
herbicide uptake.[10]

application? This extends the time
the product is
vulnerable on the leaf
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surface. Application
should target actively

growing weeds.

Review Application

Parameters

Was the spray volume
adequate for thorough
coverage? Was the
droplet size

appropriate?

Poor coverage means
a lower effective dose
on the target. Ensure
application techniques
are providing uniform
coverage of weed

foliage.

Consider Formulation
pH

What is the pH of your

final spray solution?

Prosulfuron's water
solubility increases
dramatically at higher
pH. A high pH spray
solution might make
the active ingredient
more susceptible to
being redissolved and
washed away before it

can be absorbed.

Section 3: Data Presentation & Key Adjuvants

A summary of common activator adjuvant classes and their role in enhancing herbicide
performance is provided below.

Table 1. Comparison of Adjuvant Classes for Enhancing Rainfastness
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Adjuvant Class

Primary
Function(s)

Key Benefits for
Rainfastness

Typical Use Rate
(% viv)

Non-lonic Surfactants
(NIS)

Spreading, Wetting

Increases spray
coverage on the leaf,
which can lead to
faster absorption.
Provides a baseline
level of performance

enhancement.[9][13]

0.25-0.5%

Crop Oil Concentrates
(COC)

Penetration,

Spreading

Petroleum-based oils
help solubilize the
waxy leaf cuticle,
improving herbicide

penetration.[9][13]

1.0%

Methylated Seed Oils
(MSO) / Esterified
Seed Qils (ESO)

Penetration

Highly effective at
disrupting the leaf
cuticle, leading to
rapid herbicide
uptake. Generally
provides better
rainfastness than
standard COCs.[13]

0.5-1.0%

Organo-silicone

Surfactants

Super-Spreading,

Stomatal Infiltration

Drastically reduce
surface tension for
rapid spreading and
can promote uptake
through stomata,
significantly
shortening the
required rain-free
period.[7][9][13]

0.05 - 0.25%

Stickers / Film

Formers

Adhesion

Form a protective film
over the spray
deposit, physically
holding it onto the leaf

Varies by product
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surface and providing
direct resistance to
wash-off.[2][15]

Section 4: Experimental Protocols

Protocol 1: Standardized Rainfastness Bioassay

This protocol outlines a whole-plant bioassay to evaluate the rainfastness of different
Prosulfuron formulations.

o Objective: To determine the efficacy of Prosulfuron formulations on a target weed species
when subjected to simulated rainfall at specific intervals after application.

e Materials:
o Target weed species (e.g., velvetleaf, lambsquarters) grown in pots to the 3-4 leaf stage.
o Prosulfuron formulations to be tested (with and without various adjuvants).
o Track sprayer calibrated to deliver a consistent volume (e.g., 200 L/ha).

o Rainfall simulator capable of delivering a consistent intensity (e.g., 15-20 mm/hour).[12]
[17]

o Greenhouse or growth chamber with controlled temperature and light.
o Methodology:

1. Plant Propagation: Grow weeds under uniform greenhouse conditions until they reach the
desired growth stage (e.g., 3-4 true leaves). Select healthy, uniform plants for the
experiment.

2. Treatment Groups: For each formulation, establish treatment groups corresponding to
different rain-free intervals (e.g., 1, 2, 4, 6 hours). Include a "no rain" positive control for
each formulation and an untreated negative control. Replicate each treatment at least 4
times.
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3. Herbicide Application: Spray the plants with the designated Prosulfuron formulation using
the calibrated track sprayer.

4. Drying Period (Rain-Free Interval): Place the treated plants back in the greenhouse for
their assigned rain-free interval (1, 2, 4, or 6 hours).

5. Simulated Rainfall: After the drying period, place the plants in the rainfall simulator and
apply a known amount and intensity of rain (e.g., 18 mm over 1 hour).[12] The "no rain"
control group should be shielded from this step.

6. Post-Rainfall Growth: Return all plants to the greenhouse and allow them to grow for 14-
21 days.

7. Assessment: Evaluate herbicide efficacy by either a visual rating of injury (on a scale of O-
100%, where 100% is complete plant death) or by harvesting the above-ground biomass
and measuring the fresh or dry weight.

» Data Analysis: Calculate the percent reduction in biomass for each treatment relative to the
untreated control. Analyze the data using ANOVA to determine significant differences
between formulations and rain-free intervals.

Protocol 2: Quantification of Prosulfuron Leaf Residue after Simulated Rainfall

This protocol describes an analytical method to quantify the amount of Prosulfuron remaining
on a leaf surface.

o Objective: To directly measure the percentage of applied Prosulfuron that is washed off by
simulated rainfall.

e Materials:
o Plants, sprayer, and rainfall simulator as described in Protocol 1.
o Methanol, acetonitrile, water (HPLC grade).
o 0.05 M phosphate buffer.

o Vortex mixer, rotary evaporator.
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o Solid Phase Extraction (SPE) C18 columns.

o LC-MS/MS system.[18]

o Methodology:

1. Application & Rainfall: Treat plants as described in Protocol 1 (Steps 3-5). Include a "0-
hour" rain-free interval group that is immediately subjected to rain, and a control group that
is treated but not rained on.

2. Sample Collection (Leaf Wash): Immediately after the simulated rainfall, excise a standard
number of leaves (or a standard leaf area) from each plant. Place them in a sealed
container with a known volume of extraction solvent (e.g., 20% methanol in phosphate
buffer, pH 8).[18]

3. Extraction: Agitate the container vigorously (e.g., shaker for 30 minutes) to wash the
Prosulfuron residue from the leaf surface into the solvent.

4. Sample Cleanup:

» Take an aliquot of the extract, acidify it, and pass it through a C18 SPE column to
isolate the analytes.[18]

= Elute the Prosulfuron from the SPE column with acetonitrile.

» Evaporate the eluate to dryness using a rotary evaporator and redissolve the residue in
a known volume of 50% acetonitrile/water for analysis.[18]

5. Analysis: Quantify the concentration of Prosulfuron in the final sample using a validated
LC-MS/MS method.[18][19]

o Data Calculation: Compare the amount of Prosulfuron recovered from the rained-on leaves
to the amount recovered from the non-rained control leaves to calculate the percentage of
active ingredient washed off.

Section 5: Visualizations

Diagrams illustrating key workflows and relationships are provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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